5-(Thiophen-2-yl)picolinic acid
Description
Synthesis Analysis
5-(Thiophen-2-yl)picolinic acid can be synthesized through several chemical methods. One of the methods involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis . Protodeboronation of these esters is a key step in the synthesis .Molecular Structure Analysis
The molecular structure of 5-(Thiophen-2-yl)picolinic acid and its derivatives has been studied using various techniques . These studies have revealed that the molecule works by binding to zinc finger proteins (ZFPs) in a way that changes their structures and disrupts zinc binding, inhibiting function .Chemical Reactions Analysis
The chemical reactions involving 5-(Thiophen-2-yl)picolinic acid are complex and involve several steps . One of the key reactions is the protodeboronation of pinacol boronic esters . Other reactions include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 5-(Thiophen-2-yl)picolinic acid, focusing on six unique fields:
Coordination Chemistry
5-(Thiophen-2-yl)picolinic acid is widely used in coordination chemistry due to its ability to act as a bidentate ligand. It can coordinate with various metal ions, forming stable complexes. These complexes are often studied for their unique structural, electronic, and magnetic properties, which can be useful in catalysis and materials science .
Organic Light-Emitting Diodes (OLEDs)
This compound is utilized in the development of OLEDs. Its derivatives can be used to create phosphorescent materials that emit light efficiently. The incorporation of 5-(Thiophen-2-yl)picolinic acid in iridium complexes, for example, has been shown to enhance the photophysical properties, leading to improved performance of OLED devices .
Pharmaceutical Chemistry
In pharmaceutical research, 5-(Thiophen-2-yl)picolinic acid serves as a building block for the synthesis of biologically active molecules. Its derivatives have shown potential in the development of drugs with anti-inflammatory, antimicrobial, and anticancer properties. The thiophene ring in its structure is particularly valuable for enhancing the biological activity of these compounds .
Environmental Chemistry
Research in environmental chemistry has also found applications for 5-(Thiophen-2-yl)picolinic acid. It is used in the development of sensors for detecting heavy metals and other pollutants in water and soil. The high affinity of its metal complexes for specific contaminants makes it an effective tool for environmental monitoring and remediation.
Deep-Red Phosphorescent Iridium(III) Complexes Containing 1- (Benzo [b] Thiophen-2-yl) Isoquinoline Ligand: Synthesis, Photophysical and Electrochemical Properties and DFT Calculations Recent strategies in the synthesis of thiophene derivatives: highlights from the 2012–2020 literature Deep-Red Phosphorescent Iridium(III) Complexes Containing 1- (Benzo [b] Thiophen-2-yl) Isoquinoline Ligand: Synthesis, Photophysical and Electrochemical Properties and DFT Calculations
properties
IUPAC Name |
5-thiophen-2-ylpyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2S/c12-10(13)8-4-3-7(6-11-8)9-2-1-5-14-9/h1-6H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWZKIXNHZZCQOK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CN=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Thiophen-2-yl)picolinic acid | |
CAS RN |
99568-12-4 |
Source
|
| Record name | 5-(thiophen-2-yl)pyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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